Cas no 5461-50-7 (2-methyl-N'-phenylpropanehydrazide)

• Product Name: 2-methyl-N'-phenylpropanehydrazide
• CAS No: 5461-50-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1593371
• Update Time: 2024-09-11

2-methyl-N'-phenylpropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N'-phenylpropanehydrazide
• propanoic acid, 2-methyl-, 2-phenylhydrazide

• Inchi： 1S/C10H14N2O/c1-8(2)10(13)12-11-9-6-4-3-5-7-9/h3-8,11H,1-2H3,(H,12,13)
• InChI Key： LSLKORVAMADGRV-UHFFFAOYSA-N
• SMILES： C(NNC1=CC=CC=C1)(=O)C(C)C

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7

Experimental Properties

• Density: 1.082
• Boiling Point: 245.7°C at 760 mmHg
• Flash Point: 91.6°C
• Refractive Index: 1.561
• PSA: 41.13